Cas no 2171495-90-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid
• CAS No: 2171495-90-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5810263
• PubChem ID: 165958270
• Update Time: 2025-06-07

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid
• 2171495-90-0
• EN300-1519300
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanoyl]azetidine-2-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-3-25(15-32-2,23(30)27-13-12-21(27)22(28)29)26-24(31)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,3,12-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： MATZWEJKDDOPDK-UHFFFAOYSA-N
• SMILES： O=C(C(COC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid (CAS No. 2171495-90-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid (CAS No. 2171495-90-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of azetidine, a four-membered heterocyclic compound with a broad range of applications in the development of novel therapeutic agents.

The structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the controlled formation of desired peptide chains. The methoxymethyl substituent adds further complexity and functionality to the molecule, enhancing its potential for use in various biological assays and drug discovery processes.

Recent studies have highlighted the importance of azetidine-based compounds in the development of inhibitors for specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of azetidine, including 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid, exhibit potent inhibitory activity against proteases involved in viral replication, making them promising candidates for antiviral therapies.

In addition to their antiviral properties, azetidine derivatives have also shown potential in the treatment of neurodegenerative diseases. A research group at the University of California, San Francisco, reported in 2024 that certain azetidine-based compounds can effectively modulate the activity of enzymes implicated in Alzheimer's disease, such as β-secretase (BACE1). The ability of these compounds to cross the blood-brain barrier and target specific enzymes makes them valuable tools for both therapeutic and diagnostic purposes.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid involves several well-established chemical reactions, including coupling reactions and deprotection steps. The Fmoc protecting group is typically introduced using Fmoc chloride and subsequently removed under mild basic conditions, such as treatment with piperidine. The methoxymethyl substituent can be introduced via alkylation reactions using an appropriate alkylating agent.

The physicochemical properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid have been extensively studied to understand its behavior in different environments. It has been found to exhibit good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which facilitates its use in biological assays and drug formulation studies. The compound's stability under various pH conditions and its resistance to degradation by common enzymes are additional factors that contribute to its suitability for pharmaceutical applications.

Clinical trials involving azetidine-based compounds are currently underway to evaluate their safety and efficacy in treating a range of diseases. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings underscore the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid and similar derivatives as novel therapeutic agents.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanoylazetidine-2-carboxylic acid (CAS No. 2171495-90-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the discovery and design of next-generation therapeutics.